Cas no 1245808-12-1 (1-(2,2-difluoroethyl)-4-methyl-5-nitro-1H-pyrazole)

• Product Name: 1-(2,2-difluoroethyl)-4-methyl-5-nitro-1H-pyrazole
• CAS No: 1245808-12-1
• MF: C₆H₇F₂N₃O₂
• MW: 191.135487794876
• MDL: MFCD15976244
• CID: 3160138
• PubChem ID: 50896504
• Update Time: 2025-05-23

1-(2,2-difluoroethyl)-4-methyl-5-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-Difluoro-ethyl)-4-methyl-5-nitro-1H-pyrazole
• 1-(2,2-difluoroethyl)-4-methyl-5-nitro-1H-pyrazole
• STL414670
• 1245808-12-1
• AKOS005168988
• 1-(2,2-difluoroethyl)-4-methyl-5-nitropyrazole
• 1-(2,2-difluoroethyl)-4-methyl-5-nitro-pyrazole
• AKOS015922434
• EN300-232266

• MDL： MFCD15976244
• Inchi： 1S/C6H7F2N3O2/c1-4-2-9-10(3-5(7)8)6(4)11(12)13/h2,5H,3H2,1H3
• InChI Key： OXFQHDXOXBJMOZ-UHFFFAOYSA-N
• SMILES： FC(CN1C(=C(C)C=N1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 191.05063280Da
• Monoisotopic Mass: 191.05063280Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 273.3±40.0 °C at 760 mmHg
• Flash Point: 119.1±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(2,2-difluoroethyl)-4-methyl-5-nitro-1H-pyrazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2,2-difluoroethyl)-4-methyl-5-nitro-1H-pyrazole

Comprehensive Analysis of 1-(2,2-difluoroethyl)-4-methyl-5-nitro-1H-pyrazole (CAS No. 1245808-12-1)

1-(2,2-difluoroethyl)-4-methyl-5-nitro-1H-pyrazole is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a difluoroethyl group and a nitro-substituted pyrazole core, this compound serves as a versatile intermediate in the synthesis of biologically active molecules. Its CAS No. 1245808-12-1 is frequently searched in chemical databases, reflecting its relevance in modern drug discovery and material science.

The growing interest in fluorinated pyrazole derivatives stems from their enhanced metabolic stability and bioavailability, traits highly sought after in medicinal chemistry. Researchers are particularly intrigued by the 1-(2,2-difluoroethyl) moiety, which often improves compound lipophilicity and membrane permeability—a hot topic in CNS drug development discussions. Recent publications highlight its potential as a building block for kinase inhibitors, aligning with the current trend of targeted cancer therapies.

From a synthetic chemistry perspective, the 4-methyl-5-nitro-1H-pyrazole scaffold offers multiple sites for functionalization, making it valuable for structure-activity relationship (SAR) studies. This characteristic answers frequent queries about "modifiable heterocyclic cores" in organic chemistry forums. The compound's thermal stability (a common concern in process chemistry) has been documented in several optimization studies, particularly for scale-up procedures under GMP conditions.

Environmental scientists have shown interest in the degradation pathways of nitro-containing pyrazoles, responding to increased scrutiny on chemical persistence. Analytical methods like LC-MS/MS for detecting 1245808-12-1 in environmental matrices are being refined, addressing regulatory requirements for trace-level monitoring—a subject trending in green chemistry circles.

In material science applications, the electron-withdrawing properties of both the nitro group and difluoroethyl substituent make this compound valuable for designing energetic materials with controlled sensitivity. This application area frequently appears in patent searches related to "high-performance material additives," though strictly within non-hazardous formulations.

The compound's crystallization behavior has been studied using XRD and DSC techniques, providing data that answers common formulation questions about polymorph control—a critical consideration for pharmaceutical solid-state chemistry. These studies often reference CAS 1245808-12-1 as a model compound for understanding halogen bonding patterns in crystalline architectures.

Recent computational chemistry studies have utilized 1-(2,2-difluoroethyl)-4-methyl-5-nitro-1H-pyrazole as a test case for predicting nitro group reactivity using DFT calculations. This aligns with industry demands for in silico tools to accelerate molecular design, a frequently searched topic in computational chemistry communities.

Quality control protocols for this compound typically emphasize HPLC purity verification and residual solvent analysis, reflecting GMP standards that dominate current Good Manufacturing Practice discussions. The difluoroethyl-pyrazole motif's stability under various pH conditions is another area of active investigation, particularly for oral dosage form development.

Supply chain professionals often search for reliable sources of 1245808-12-1, with emphasis on batch-to-batch consistency and proper documentation—a pain point in specialty chemical procurement. The compound's shelf-life under different storage conditions remains a practical concern addressed in technical datasheets.

As regulatory landscapes evolve, the environmental footprint of synthesizing such fluorinated nitroheterocycles has come under examination. Green chemistry approaches using catalytic fluorination methods are being explored, responding to sustainability trends in fine chemical production.

The compound's unique 1H-pyrazole structure continues to inspire novel synthetic methodologies, particularly in transition-metal catalyzed cross-coupling reactions—a field experiencing rapid growth. Patent analyses show increasing claims incorporating 4-methyl-5-nitro-1H-pyrazole derivatives as key structural elements in new molecular entities.

In analytical characterization, advanced techniques like 19F-NMR and HRMS have been employed to study 1-(2,2-difluoroethyl)-4-methyl-5-nitro-1H-pyrazole, providing reference data for similar compounds. These methods answer frequent queries about "fluorine-containing compound analysis" in spectroscopic communities.

The scientific literature reveals ongoing exploration of this compound's potential as a precursor for fluorescent tags and molecular probes, capitalizing on the nitro-pyrazole system's photophysical properties. This application aligns with the booming field of diagnostic imaging agents.

Process chemists have published several optimized routes for 1245808-12-1 production, focusing on atom economy and waste reduction—top priorities in current process development. These studies often compare different nitration strategies for the pyrazole core, a technical detail frequently searched in synthetic methodology databases.

With the pharmaceutical industry's shift toward continuous manufacturing, the flow chemistry parameters for synthesizing such difluoroethyl heterocycles have become a subject of active research, addressing a knowledge gap in literature.